Ethyl 5-(tetradecyloxy)thiophene-2-carboxylate

• CAS No.: 62071-13-0
• Molecular Formula: C21H36O3S
• Molecular Weight: 368.6 g/mol
• IUPAC Name: ethyl 5-tetradecoxythiophene-2-carboxylate
• InChI: InChI=1S/C21H36O3S/c1-3-5-6-7-8-9-10-11-12-13-14-15-18-24-20-17-16-19(25-20)21(22)23-4-2/h16-17H,3-15,18H2,1-2H3
• InChI Key: BSOUUJKERZWSQX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCOC1=CC=C(S1)C(=O)OCC

Description

Ethyl 5-(tetradecyloxy)thiophene-2-carboxylate is a useful research compound. Its molecular formula is C21H36O3S and its molecular weight is 368.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 10.6 g (0.031 mole) of 5-tetradecyloxy-2-thiophene carboxylic acid, 4.3 g (0.034 mole) of potassium carbonate, and dimethylformamide is stirred at room temperature after which 15.6 g (0.10 mole) of ethyl iodide is added. The mixture is heated at 50° C with stirring overnight and poured into water and extracted with the ether. The ether layer is washed with water and salt water and then dried over sodium sulfate, filtered, and the ether is distilled off to give 5-tetradecyloxy-2-thiophenecarboxylic acid ethyl ester.